Cas no 108910-78-7 (ASCORBIC ACID 2-PHOSPHATE MAGNESIUM ESTER)

• Product Name: ASCORBIC ACID 2-PHOSPHATE MAGNESIUM ESTER
• CAS No: 108910-78-7
• MF: C₆H₈Mg₃O₁₄P₂
• MW: 438.981845855713
• CID: 62749
• PubChem ID: 54680188
• Update Time: 2025-10-28

ASCORBIC ACID 2-PHOSPHATE MAGNESIUM ESTER Chemical and Physical Properties

Names and Identifiers

• ASCORBIC ACID 2-PHOSPHATE MAGNESIUM ESTER
• MERCARE MAP
• MAGNESIUM-L-ASCORBYL-2-PHOSPHATE
• Ascorbyl magnesium phosphate
• l-ascorbic acid phosphate magnesium salt
• Magnesium L-ascrobate-2-phosphate
• L-ASCORBIC ACID 2-PHOSPHATE SESQUIMAGNESIUM SALT HYDRATE
• MagnesiumL-AscorbylPhosphate
• VitaminCMagnesiumPhosphate
• Ascorbic acid phosphate, magnesium salt
• magnesium sacorbic acid 2-O-phosphate
• l-ascorbic acid 2-O-phosphate magnesium salt
• MAGNESIUM ASCORBYL PHOSPHATE
• L-Ascorbic acid phos
• Magnlsium-L-Ascorbate-α-phosphate
• VitaMin C MagnesiuM ascorbyl phosphate
• MagnesiuM ascorbyl phosphate MagnesiuM ascorbate phosphate,MagnesiuM ascorbyl phosphate MagnesiuMasc
• 2magnesium salt
• L-Ascorbic acid 2-phosphoric acid·3
• 108910-78-7
• trimagnesium;(2R)-2-[(1S)-1,2-dihydroxyethyl]-3,4-dihydroxy-2H-furan-5-one;diphosphate
• AKOS015917968
• Magnesium Ascorbyl Phosphate (MAP)
• magnesiumascorbylphosphate
• Ascorbyl monophosphate magnesium salt
• L-Ascorbic acid 2-phosphoric acid·3/2magnesium salt

• Inchi： 1S/C6H8O6.3Mg.2H3O4P/c7-1-2(8)5-3(9)4(10)6(11)12-5;;;;2*1-5(2,3)4/h2,5,7-10H,1H2;;;;2*(H3,1,2,3,4)/q;3*+2;;/p-6/t2-,5+;;;;;/m0...../s1
• InChI Key： HTJNEBVCZXHBNJ-XCTPRCOBSA-H
• SMILES： P(=O)([O-])([O-])[O-].P(=O)([O-])([O-])[O-].[Mg+2].[Mg+2].[Mg+2].O1C(C(=C([C@H]1[C@H](CO)O)O)O)=O

Computed Properties

• Exact Mass: 437.89400
• Monoisotopic Mass: 437.894
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 280A^2

Experimental Properties

• PSA: 299.34000
• LogP: -0.63540

Additional information on ASCORBIC ACID 2-PHOSPHATE MAGNESIUM ESTER

ASCORBIC ACID 2-PHOSPHATE MAGNESIUM ESTER (CAS NO. 108910-78-7): A Comprehensive Overview of Its Applications and Recent Research Findings

The compound ASCORBIC ACID 2-PHOSPHATE MAGNESIUM ESTER (CAS NO. 108910-78-7) represents a novel derivative of ascorbic acid, renowned for its multifaceted biological and chemical properties. This esterification product combines the well-documented benefits of ascorbic acid with the stabilizing and chelating effects of magnesium and phosphate groups, making it a subject of significant interest in various scientific domains.

In recent years, the pharmaceutical and cosmetic industries have witnessed a surge in the exploration of advanced derivatives of ascorbic acid, primarily due to its potent antioxidant properties and its role in collagen synthesis. Among these derivatives, ASCORBIC ACID 2-PHOSPHATE MAGNESIUM ESTER has emerged as a particularly promising candidate. Its unique chemical structure not only enhances the stability of ascorbic acid but also improves its bioavailability, making it an attractive option for therapeutic applications.

The incorporation of magnesium and phosphate into the molecular structure of this compound provides additional advantages. Magnesium is a crucial mineral involved in numerous enzymatic reactions, while phosphate groups are essential for maintaining cellular pH balance and energy metabolism. The synergistic effects of these components contribute to the overall efficacy of ASCORBIC ACID 2-PHOSPHATE MAGNESIUM ESTER in biological systems.

Recent studies have highlighted the potential applications of this compound in dermatology. Topical formulations containing ASCORBIC ACID 2-PHOSPHATE MAGNESIUM ESTER have shown remarkable efficacy in reducing wrinkles, improving skin texture, and protecting against oxidative stress induced by environmental factors such as UV radiation. The enhanced stability provided by the esterification process ensures that the active ingredients remain effective over prolonged periods, leading to sustained benefits for skin health.

Beyond its cosmetic applications, ASCORBIC ACID 2-PHOSPHATE MAGNESIUM ESTER has also been explored for its potential in treating various medical conditions. Research indicates that this compound may play a role in wound healing by promoting collagen production and accelerating tissue regeneration. Additionally, its antioxidant properties suggest that it could be beneficial in managing oxidative stress-related diseases, such as neurodegenerative disorders.

The synthesis and characterization of ASCORBIC ACID 2-PHOSPHATE MAGNESIUM ESTER have been subjects of extensive investigation. Advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), have been employed to elucidate its molecular structure and confirm its purity. These analytical methods are crucial for ensuring that the compound meets the stringent quality standards required for pharmaceutical use.

In vitro studies have demonstrated that ASCORBIC ACID 2-PHOSPHATE MAGNESIUM ESTER exhibits superior stability compared to pure ascorbic acid under various environmental conditions. This enhanced stability is attributed to the protective effects of the magnesium and phosphate groups, which shield the ascorbic acid moiety from degradation caused by light, heat, and oxygen exposure.

The bioavailability of this compound has also been a focus of research. Studies have shown that it is efficiently absorbed by cells and distributed throughout the body, leading to prolonged therapeutic effects. This improved bioavailability makes it a more effective option compared to traditional forms of ascorbic acid, which often suffer from rapid degradation upon administration.

In conclusion, ASCORBIC ACID 2-PHOSPHATE MAGNESIUM ESTER (CAS NO. 108910-78-7) represents a significant advancement in the field of bioactive compounds derived from ascorbic acid. Its unique properties make it a versatile tool with applications ranging from cosmetic formulations to medical treatments. The ongoing research into this compound underscores its potential to revolutionize various industries by providing more effective and stable solutions for health and wellness.